Cas no 103989-16-8 (8-Quinolinesulfonicacid, 6-ethyl-)

• Product Name: 8-Quinolinesulfonicacid, 6-ethyl-
• CAS No: 103989-16-8
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 125980
• PubChem ID: 45123438
• Update Time: 2025-04-18

8-Quinolinesulfonicacid, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonicacid, 6-ethyl-
• 6-ethylquinoline-8-sulfonic acid
• 8-Quinolinesulfonic acid, 6-ethyl-
• DTXSID20669451
• 103989-16-8

• Inchi： 1S/C11H11NO3S/c1-2-8-6-9-4-3-5-12-11(9)10(7-8)16(13,14)15/h3-7H,2H2,1H3,(H,13,14,15)
• InChI Key： QDKQPIZOVSVLER-UHFFFAOYSA-N
• SMILES： S(C1=CC(CC)=CC2=CC=CN=C12)(=O)(=O)O

Computed Properties

• Exact Mass: 393.11487
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 74.08